Cas no 2253639-34-6 (rac-[(1R,2S,4R,5R,6R)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanamine)

• Product Name: rac-[(1R,2S,4R,5R,6R)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanamine
• CAS No: 2253639-34-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6059446
• PubChem ID: 137935879
• Update Time: 2025-10-18

rac-[(1R,2S,4R,5R,6R)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6503654
• rac-[(1R,2S,4R,5R,6R)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanamine
• 2253639-34-6

• Inchi： 1S/C8H13NO/c9-3-4-1-7-5-2-6(5)8(4)10-7/h4-8H,1-3,9H2/t4-,5+,6-,7-,8+/m0/s1
• InChI Key： JYPJEVIDHJADCO-GWVFRZDISA-N
• SMILES： O1[C@H]2C[C@@H](CN)[C@@H]1[C@H]1C[C@H]12

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-[(1R,2S,4R,5R,6R)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanamine

Professional Introduction to Rac-[(1R,2S,4R,5R,6R)-8-Oxatricyclo[3.2.1.0,2,4]Octan-6-yl]Methanamine (CAS No. 2253639-34-6)

Rac-[(1R,2S,4R,5R,6R)-8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl)methanamine is a highly complex and structurally intriguing compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2253639-34-6, belongs to a class of tricyclic amines with a unique oxetane ring incorporated into its molecular framework. The precise stereochemistry of this molecule, characterized by the configuration at the specified chiral centers (1R,2S,4R,5R,6R), makes it a subject of intense study for its potential applications in drug discovery and development.

The structural motif of Rac-[(1R,2S,4R,5R,6R)-8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl)methanamine presents a formidable challenge for synthetic chemists due to its rigid tricyclic core and the presence of multiple stereocenters. This complexity not only makes it a fascinating target for synthetic methodologies but also opens up possibilities for designing molecules with tailored biological activities. The oxetane ring is particularly noteworthy as it can serve as a scaffold for further derivatization and functionalization, enabling the creation of novel pharmacophores.

In recent years, there has been a growing interest in tricyclic compounds due to their prevalence in bioactive natural products and their potential as drug candidates. The oxetane moiety, in particular, has been shown to enhance binding affinity and metabolic stability in drug molecules. This has led to extensive research aimed at developing efficient synthetic routes to complex oxetane-containing scaffolds like that found in Rac-[(1R,2S,4R,5R,6R)-8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl)methanamine. Advances in asymmetric synthesis have enabled the construction of these molecules with high enantioselectivity and yield.

The stereochemistry of this compound is critical for its biological activity. The specific arrangement of the chiral centers (1R,2S,4R,5R,6R) influences how the molecule interacts with biological targets such as enzymes and receptors. This precise stereochemical control is essential for achieving the desired pharmacological effects while minimizing unwanted side reactions. The synthesis of such highly substituted tricyclic systems often requires multi-step strategies involving cyclization reactions and stereocontrol techniques.

Recent studies have highlighted the importance of understanding the conformational dynamics of tricyclic compounds in their biological environment. Computational modeling and NMR spectroscopy have been instrumental in elucidating the three-dimensional structures of these molecules both in solution and when bound to biological targets. These studies provide valuable insights into how the conformational flexibility of Rac-[(1R,2S,4R,5R,6R)-8-Oxatricyclo[3.2.1.0, 2, 4]octan-6-yl)methanamine influences its biological activity.

The potential applications of this compound are vast and span across multiple therapeutic areas including oncology、neurology、and anti-inflammatory treatments。 Its unique structural features make it an attractive candidate for further exploration as a lead compound or as an intermediate in the synthesis of more complex derivatives。 The oxetane ring provides a handle for further functionalization， allowing chemists to modulate the properties of the molecule precisely。

In conclusion，Rac- [(1R, 2S, 4R, 5R, 6R)-8-Oxatricyclo[ 3. 2. 1. 0, 2, 4]octan-6- yl)methanamine (CAS No. 2253639- 34- 6) represents a significant advancement in synthetic chemistry and pharmaceutical research。 Its complex structure， precise stereochemistry， and versatile functionalization potential make it a promising candidate for future drug development。 As research continues to uncover new synthetic strategies and biological applications， this compound is poised to play a crucial role in advancing our understanding of tricyclic chemistry and its therapeutic implications。